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molecular formula C9H10O4 B1268108 4-Hydroxy-2,6-dimethoxybenzaldehyde CAS No. 22080-96-2

4-Hydroxy-2,6-dimethoxybenzaldehyde

Cat. No. B1268108
CAS RN: 22080-96-2
M. Wt: 182.17 g/mol
InChI Key: HZWPJAZIRZFCGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06127391

Procedure details

To a solution of 3,5-dimethoxyphenol (50 g, 320 mmol) in phosphorous oxychloride (60 mL, 650 mmol) at 0° C. was added dimethylformamide (37 mL, 490 mmol) over a period of 30 min and the mixture was warmed to room temperature and stirred overnight. The mixture was added to icewater (600 mL) and the mixture was washed with ether (3×200 mL). Then an 32% aqueous solution of sodium hydroxide was added until pH was 5.5 and the compound precipitated. The precipitate was separated and washed with water (100 mL) and ether (100 mL) and dried in vacuo. The precipitate was recrystallized from ethanol (600 mL) to give 22.6 g of 4-formyl-3,5-dimethoxyphenol.
Name
3,5-dimethoxyphenol
Quantity
50 g
Type
reactant
Reaction Step One
Name
phosphorous oxychloride
Quantity
60 mL
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
37 mL
Type
reactant
Reaction Step One
Name
4-formyl-3,5-dimethoxyphenol

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([OH:11])[CH:6]=[C:7]([O:9][CH3:10])[CH:8]=1.P(Cl)(Cl)(Cl)=O.CN(C)[CH:19]=[O:20]>>[CH:19]([C:8]1[C:7]([O:9][CH3:10])=[CH:6][C:5]([OH:11])=[CH:4][C:3]=1[O:2][CH3:1])=[O:20]

Inputs

Step One
Name
3,5-dimethoxyphenol
Quantity
50 g
Type
reactant
Smiles
COC=1C=C(C=C(C1)OC)O
Name
phosphorous oxychloride
Quantity
60 mL
Type
reactant
Smiles
P(=O)(Cl)(Cl)Cl
Name
dimethylformamide
Quantity
37 mL
Type
reactant
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The mixture was added to icewater (600 mL)
WASH
Type
WASH
Details
the mixture was washed with ether (3×200 mL)
ADDITION
Type
ADDITION
Details
Then an 32% aqueous solution of sodium hydroxide was added until pH was 5.5
CUSTOM
Type
CUSTOM
Details
the compound precipitated
CUSTOM
Type
CUSTOM
Details
The precipitate was separated
WASH
Type
WASH
Details
washed with water (100 mL) and ether (100 mL)
CUSTOM
Type
CUSTOM
Details
dried in vacuo
CUSTOM
Type
CUSTOM
Details
The precipitate was recrystallized from ethanol (600 mL)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
4-formyl-3,5-dimethoxyphenol
Type
product
Smiles
C(=O)C1=C(C=C(C=C1OC)O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 22.6 g
YIELD: CALCULATEDPERCENTYIELD 38.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.